Cas no 28460-01-7 (Diethyl methylthiomethylphosphonate)

Diethyl methylthiomethylphosphonate structure
28460-01-7 structure
Product Name:Diethyl methylthiomethylphosphonate
CAS No:28460-01-7
MF:C6H15O3PS
MW:198.22026181221
MDL:MFCD00015131
CID:53327
PubChem ID:87573168
Update Time:2025-04-18

Diethyl methylthiomethylphosphonate Chemical and Physical Properties

Names and Identifiers

    • Diethyl methylthiomethylphosphonate
    • Diethyl (Methylthiomethyl)phosphonate
    • 1-[ethoxy(methylsulfanylmethyl)phosphoryl]oxyethane
    • (methylsulfanylmethyl)phosphonic acid diethyl ester
    • (Methylthiomethyl)phosphonic Acid Diethyl Ester
    • [(Methylthio)methyl]phosphonic acid diethyl ester
    • <(Methylthio)methyl>phosphonsaeure-diethylester
    • 1-(diethoxyphosphoryl)methyl methyl sulphide
    • diethoxy(methylthiomethyl)phosphino-1-one
    • Diethyl (methylsulfanyl)methylphos
    • Diethyl-<(methylthio)methyl>phosphonat
    • Methylthiomethan-phosphonsaeure-diethylester
    • Phosphonicacid, [(methylthio)methyl]-, diethyl ester (6CI,7CI,8CI,9CI)
    • Diethyl(methylthio)methanephosphonate
    • Diethyl [(methylthio)methyl]phosphonate
    • Diethyl ((methylthio)methyl)phosphonate
    • RAABCCZMKIIGJW-UHFFFAOYSA-N
    • Phosphonic acid, [(methylthio)methyl]-, diethyl ester
    • Diethyl(methylthiomethyl)phosphonate
    • PubChem12686
    • Diethyl (methylsulfanyl)methylphosphonate
    • C6H15O3PS
    • RAABCCZMKI
    • Diethyl (methylthiomethyl)phosphonate, 96%
    • RAABCCZMKIIGJW-UHFFFAOYSA-
    • Methylthiomethylphosphonic acid diethyl ester
    • MFCD00015131
    • AKOS015852586
    • A819458
    • J-017090
    • M1208
    • diethyl (methylthio)methylphosphonate
    • CS-0204602
    • Diethyl (methylsulfanyl)methylphosphonate #
    • FT-0624850
    • InChI=1/C6H15O3PS/c1-4-8-10(7,6-11-3)9-5-2/h4-6H2,1-3H3
    • SCHEMBL161140
    • 28460-01-7
    • Methylsulfanylmethyl-phosphonic acid diethyl ester
    • Phosphonic acid, P-[(methylthio)methyl]-, diethyl ester
    • 1-(ethoxy-(methylsulfanylmethyl)phosphoryl)oxyethane
    • DTXSID70334329
    • DB-029652
    • MDL： MFCD00015131
    • Inchi： 1S/C6H15O3PS/c1-4-8-10(7,6-11-3)9-5-2/h4-6H2,1-3H3
    • InChI Key： RAABCCZMKIIGJW-UHFFFAOYSA-N
    • SMILES： S(C)CP(=O)(OCC)OCC
    • BRN： 1705833

Computed Properties

  • Exact Mass: 198.04800
  • Monoisotopic Mass: 198.047952
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 60.8

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.13 g/mL at 25 °C(lit.)
  • Boiling Point: 119-120 °C/10 mmHg(lit.)
  • Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
  • Refractive Index: n20/D 1.465(lit.)
  • Water Partition Coefficient: It is insoluble in water.
  • PSA: 70.64000
  • LogP: 2.57300
  • Solubility: Not determined

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